Cas no 96576-63-5 (1,4-Benzodioxin-2-ol, 2-ethyl-2,3-dihydro-)

• Product Name: 1,4-Benzodioxin-2-ol, 2-ethyl-2,3-dihydro-
• CAS No: 96576-63-5
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 4360548
• Update Time: 2025-07-22

1,4-Benzodioxin-2-ol, 2-ethyl-2,3-dihydro- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzodioxin-2-ol, 2-ethyl-2,3-dihydro-

• Inchi： 1S/C10H12O3/c1-2-10(11)7-12-8-5-3-4-6-9(8)13-10/h3-6,11H,2,7H2,1H3
• InChI Key： FXKFSCRKFRCJKD-UHFFFAOYSA-N
• SMILES： O1C2=CC=CC=C2OCC1(CC)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxanes Benzo-1,4-dioxanes

Additional information on 1,4-Benzodioxin-2-ol, 2-ethyl-2,3-dihydro-

Introduction to 1,4-Benzodioxin-2-ol, 2-ethyl-2,3-dihydro (CAS No. 96576-63-5)

The compound 1,4-Benzodioxin-2-ol, 2-ethyl-2,3-dihydro (CAS No. 96576-63-5) represents a significant area of interest in the field of medicinal chemistry and pharmacology. This heterocyclic organic molecule, characterized by its benzodioxin core structure with substitutions at the 2-position and an ethyl group at the 2,3-dihydro position, has garnered attention due to its unique chemical properties and potential biological activities. The benzodioxin scaffold is known for its structural similarity to certain natural products and pharmaceuticals, making it a valuable scaffold for drug discovery efforts.

In recent years, the study of 1,4-Benzodioxin-2-ol, 2-ethyl-2,3-dihydro has been influenced by advancements in synthetic methodologies and the growing understanding of molecular interactions at the atomic level. The compound’s structure allows for diverse functionalization possibilities, which has led to its exploration in various therapeutic contexts. For instance, modifications at the 2-position can alter electronic properties and influence binding affinities to biological targets.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. Research has indicated that derivatives of benzodioxin can interact with enzymes involved in metabolic pathways relevant to inflammation and oxidative stress. These interactions are particularly intriguing because they may offer a pathway to develop novel therapeutics that address multifaceted pathological processes.

The synthesis of 1,4-Benzodioxin-2-ol, 2-ethyl-2,3-dihydro (CAS No. 96576-63-5) has been refined through modern organic synthesis techniques. Advances in catalytic methods have enabled more efficient and selective transformations of this scaffold, reducing unwanted byproducts and improving yields. These improvements are crucial for scaling up production for both research and potential clinical applications.

Recent computational studies have also shed light on the molecular dynamics of this compound. By leveraging molecular modeling techniques such as density functional theory (DFT) and molecular mechanics (MM), researchers have been able to predict how 1,4-Benzodioxin-2-ol, 2-ethyl-2,3-dihydro interacts with biological targets at an atomic level. These insights are invaluable for designing analogs with enhanced potency or selectivity.

The pharmacological profile of 1,4-Benzodioxin-2-ol, 2-ethyl-2,3-dihydro is another area of active investigation. Preliminary studies suggest that certain derivatives may exhibit anti-inflammatory or antioxidant properties without significant toxicity. This balance between efficacy and safety is critical for any potential therapeutic agent. Further preclinical studies are needed to validate these findings and explore additional pharmacological effects.

In conclusion,1,4-Benzodioxin-2-ol, CAS No. 96576, continues to be a fascinating subject for medicinal chemists due to its versatile structure and potential biological activities. The combination of synthetic advancements and computational biology has accelerated the exploration of this compound’s therapeutic potential. As research progresses,1,4-Benzo, as it is sometimes referred to in specialized literature, may emerge as a key intermediate or lead compound in the development of new pharmaceuticals targeting various diseases.